Cas no 331464-16-5 (N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide
• CAS No: 331464-16-5
• MF: C₂₀H₁₅N₃O₂
• MW: 329.352004289627
• MDL: MFCD00611009
• CID: 3061868
• PubChem ID: 824117
• Update Time: 2025-10-30

N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide
• BIM-0024936.P001
• CCG-11999
• N-(5-methylisoxazol-3-yl)-2-phenylquinoline-4-carboxamide
• 331464-16-5
• AKOS000648936
• SR-01000476604
• F0389-0004
• CBMicro_024792
• N-(5-methyl-3-isoxazolyl)-2-phenyl-4-quinolinecarboxamide
• EN300-26867113
• AG-690/36171006
• STK063181
• SR-01000476604-1
• CHEMBL4092510
• Oprea1_780031
• Z57100298
• Oprea1_663227

• MDL： MFCD00611009
• Inchi： 1S/C20H15N3O2/c1-13-11-19(23-25-13)22-20(24)16-12-18(14-7-3-2-4-8-14)21-17-10-6-5-9-15(16)17/h2-12H,1H3,(H,22,23,24)
• InChI Key： IZFQDZOHKNBUHG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)NC1C=C(C)ON=1

Computed Properties

• Exact Mass: 329.116426730Da
• Monoisotopic Mass: 329.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68Ų

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide (CAS No. 331464-16-5)

N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide, identified by its CAS number 331464-16-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique molecular structure, combining a quinoline core with a phenyl and oxazole moiety. Its structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's molecular formula and weight are key parameters for researchers, often searched in academic databases. With the growing interest in targeted therapies and small-molecule inhibitors, N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide is frequently studied for its potential interactions with biological targets. Recent trends in AI-driven drug discovery have further highlighted its relevance, as computational models predict its binding affinity for specific proteins.

One of the most searched questions about this compound revolves around its synthetic pathway and solubility properties. Laboratories often optimize its synthesis using Pd-catalyzed cross-coupling reactions, while its logP value (a measure of lipophilicity) is critical for assessing bioavailability. These technical aspects align with the broader demand for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums.

In the context of green chemistry, researchers are exploring eco-friendly synthesis methods for 331464-16-5, reducing reliance on hazardous reagents. This aligns with global sustainability goals and answers frequent queries about environmentally benign protocols. Additionally, its potential role in kinase inhibition—a mechanism central to cancer and inflammatory diseases—makes it a recurring subject in patent literature.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide. These methods dominate search queries related to compound purity validation, reflecting the industry's emphasis on quality control. Furthermore, its stability under varying pH conditions is a common research focus, particularly for formulation scientists.

The compound's nomenclature often triggers searches for IUPAC naming rules and SMILES notation, underscoring the need for clear chemical communication. Its oxazole ring—a heterocyclic scaffold—is another keyword hotspot due to its prevalence in bioactive molecules. Recent publications have linked similar structures to antiviral and antimicrobial properties, sparking further interest in this chemical space.

From a commercial perspective, suppliers of CAS 331464-16-5 highlight its research-grade purity and custom synthesis options, addressing procurement-related searches. The compound's MSDS (though non-hazardous) and storage recommendations are also frequently accessed, demonstrating the practical concerns of end-users.

In summary, N-(5-methyl-1,2-oxazol-3-yl)-2-phenylquinoline-4-carboxamide represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from high-throughput screening to lead optimization—ensure its continued prominence in scientific discourse, while SEO-driven content around its physicochemical properties and bioactivity caters to diverse researcher needs.